K-Ras G12C-IN-3
K-Ras G12C-IN-3
K-Ras G12C-IN-3 is a novel and irreversible inhibitor of mutant K-ras G12C.IC50 value:Target: K-ras G12C inhibitorFor more information, please see the following patent.Heterocyclic compounds as covalent inhibitors of G12C mutant K-Ras protein useful for treating cancers, and preparation thereofBy Ren, Pingda; Liu, Yi; Li, Liansheng; Feng, Jun; Wu, TaoFrom PCT Int. Appl. (2014), WO 2014152588 A1 20140925.
Brand Name:
Vulcanchem
CAS No.:
1629268-19-4
VCID:
VC0003368
InChI:
InChI=1S/C21H19Cl3N2O3/c1-3-20(27)25-6-8-26(9-7-25)21(28)16-11-15(18(24)12-19(16)29-2)14-10-13(22)4-5-17(14)23/h3-5,10-12H,1,6-9H2,2H3
SMILES:
COC1=C(C=C(C(=C1)Cl)C2=C(C=CC(=C2)Cl)Cl)C(=O)N3CCN(CC3)C(=O)C=C
Molecular Formula:
C21H19Cl3N2O3
Molecular Weight:
453.744
K-Ras G12C-IN-3
CAS No.: 1629268-19-4
Inhibitors
VCID: VC0003368
Molecular Formula: C21H19Cl3N2O3
Molecular Weight: 453.744
| CAS No. | 1629268-19-4 |
|---|---|
| Product Name | K-Ras G12C-IN-3 |
| Molecular Formula | C21H19Cl3N2O3 |
| Molecular Weight | 453.744 |
| IUPAC Name | 1-[4-[4-chloro-5-(2,5-dichlorophenyl)-2-methoxybenzoyl]piperazin-1-yl]prop-2-en-1-one |
| Standard InChI | InChI=1S/C21H19Cl3N2O3/c1-3-20(27)25-6-8-26(9-7-25)21(28)16-11-15(18(24)12-19(16)29-2)14-10-13(22)4-5-17(14)23/h3-5,10-12H,1,6-9H2,2H3 |
| Standard InChIKey | RPBHAPLCWWQJAK-UHFFFAOYSA-N |
| SMILES | COC1=C(C=C(C(=C1)Cl)C2=C(C=CC(=C2)Cl)Cl)C(=O)N3CCN(CC3)C(=O)C=C |
| Description | K-Ras G12C-IN-3 is a novel and irreversible inhibitor of mutant K-ras G12C.IC50 value:Target: K-ras G12C inhibitorFor more information, please see the following patent.Heterocyclic compounds as covalent inhibitors of G12C mutant K-Ras protein useful for treating cancers, and preparation thereofBy Ren, Pingda; Liu, Yi; Li, Liansheng; Feng, Jun; Wu, TaoFrom PCT Int. Appl. (2014), WO 2014152588 A1 20140925. |
| Synonyms | 1-(4-(2/',5/',6-trichloro-4-methoxy-[1,1/'-biphenyl]-3-carbonyl)piperazin-1-yl)prop-2-en-1-one |
| PubChem Compound | 92044410 |
| Last Modified | Dec 05 2021 |
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